Cas no 105917-70-2 (Benzene, 1,2-dichloro-3-(ethylthio)-)
105917-70-2 structure
Product Name:Benzene, 1,2-dichloro-3-(ethylthio)-
CAS No:105917-70-2
MF:C8H8Cl2S
MW:207.120119094849
CID:1166484
PubChem ID:14745478
Update Time:2025-04-20
Benzene, 1,2-dichloro-3-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2-dichloro-3-(ethylthio)-
- 105917-70-2
- 1,2-Dichloro-3-(ethylthio)benzene
- DTXSID601300057
-
- Inchi： 1S/C8H8Cl2S/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5H,2H2,1H3
- InChI Key： JWIRBDAWYNZKHU-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1SCC)Cl
Computed Properties
- Exact Mass: 205.97254
- Monoisotopic Mass: 205.9723768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, 1,2-dichloro-3-(ethylthio)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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